Cas no 380569-75-5 (N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide)

• Product Name: N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide
• CAS No: 380569-75-5
• MF: C₁₆H₁₂BrN₃O₂S
• MW: 390.25438117981
• CID: 6406992
• PubChem ID: 1877086
• Update Time: 2025-10-19

N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide
• Oprea1_502888
• AB00667010-01
• AKOS005385143
• F0187-0179
• 380569-75-5
• N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-4-methoxybenzamide
• N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-4-methoxybenzamide
• Benzamide, N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-4-methoxy-

• Inchi： 1S/C16H12BrN3O2S/c1-22-13-8-4-10(5-9-13)14(21)18-16-20-19-15(23-16)11-2-6-12(17)7-3-11/h2-9H,1H3,(H,18,20,21)
• InChI Key： LGBCNLBNHIYVEA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(Br)C=C2)S1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 388.983
• Monoisotopic Mass: 388.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.562±0.06 g/cm3(Predicted)
• pka: 7.93±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide

Comprehensive Overview of N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide (CAS No. 380569-75-5)

N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide (CAS No. 380569-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 4-bromophenyl group and a 4-methoxybenzamide moiety in its structure enhances its potential for applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

In recent years, the demand for thiadiazole derivatives has surged due to their role in developing antimicrobial, anticancer, and anti-inflammatory agents. The compound N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide is no exception, with studies highlighting its potential as a kinase inhibitor or enzyme modulator. Its unique structure makes it a candidate for targeting specific pathways in cancer therapy, a hot topic in modern medicinal chemistry. Additionally, its bromine substituent offers opportunities for further functionalization, a key focus in click chemistry and drug design.

The synthesis of CAS No. 380569-75-5 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound, aligning with global sustainability trends. This aligns with the broader search for synthetic methodologies that minimize environmental impact, a frequently searched topic in academic and industrial circles.

From a commercial perspective, N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its price per gram and bulk availability are common queries among procurement professionals. The compound’s stability under various storage conditions is another area of interest, as it affects its shelf life and handling protocols. These practical considerations are crucial for laboratories focusing on high-throughput screening or lead optimization in drug development.

In the context of intellectual property, patents involving thiadiazole-based compounds have seen a steady rise, reflecting their commercial potential. While CAS No. 380569-75-5 itself may not be widely patented, its structural analogs are frequently cited in applications related to neurodegenerative diseases and metabolic disorders. This ties into the broader discussion of personalized medicine, where tailored therapies are developed based on molecular targets, a trending topic in healthcare innovation.

Looking ahead, the compound’s versatility positions it as a valuable tool for interdisciplinary research. Whether in computational chemistry for molecular docking studies or in material science for designing organic semiconductors, its applications are vast. As the scientific community continues to explore bioisosteres and scaffold hopping strategies, N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide will likely remain a compound of interest for years to come.